Advanced nuclear analytical techniques for metalloproteomics

Journal of Analytical Atomic Spectrometry Pub Date: 2007-06-26 DOI: 10.1039/B703323K

Abstract

Metalloproteomics is an emerging scientific field. It is focused to investigate the distributions and compositions of all metalloproteins in a proteome, their structural and functional characterization and their structural metal-binding moieties. Various nuclear analytical techniques, such as neutron activation analysis, X-ray fluorescence, isotope tracer, Mössbauer spectrometry, X-ray absorption spectrometry and neutron scattering and diffraction, are powerful tools to study a number of the basic issues in metalloproteomics. In this paper, the applications of the advanced nuclear techniques in this field are selectively outlined, along with their advantages and limitations.

Graphical abstract: Advanced nuclear analytical techniques for metalloproteomics
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